Cas no 122418-86-4 (Dibenzo[b,e][1,4]dioxin,1-bromo-2,4,7,9-tetrachloro-)

• Product Name: Dibenzo[b,e][1,4]dioxin,1-bromo-2,4,7,9-tetrachloro-
• CAS No: 122418-86-4
• MF: C₁₂H₃BrCl₄O₂
• MW: 400.867018938065
• CID: 205041
• PubChem ID: 180111
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,1-bromo-2,4,7,9-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,1-bromo-2,4,7,9-tetrachloro-
• 1-bromo-2,4,7,9-tetrachloro-dibenzo-p-dioxin
• 1-bromo-2,4,7,9-tetrachlorodibenzo-p-dioxin
• DTXSID00153606
• MBRQDMQYVZRDBA-UHFFFAOYSA-N
• 1-Bromo-2,4,7,9-tetrachlorooxanthrene
• 122418-86-4

• Inchi： 1S/C12H3BrCl4O2/c13-9-5(15)3-7(17)11-12(9)19-10-6(16)1-4(14)2-8(10)18-11/h1-3H
• InChI Key： MBRQDMQYVZRDBA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C2=C1OC1C(=CC(=CC=1O2)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 397.80719
• Monoisotopic Mass: 397.80705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins